Cas no 1249227-67-5 (2-ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 2-ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 1249227-67-5
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6368540
• PubChem ID: 61644863
• Update Time: 2025-05-26

2-ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• Benzenemethanol, 3-ethoxy-4-hydroxy-α-(trifluoromethyl)-
• 1249227-67-5
• AKOS010909503
• EN300-1929047
• CS-0353936

• Inchi： 1S/C10H11F3O3/c1-2-16-8-5-6(3-4-7(8)14)9(15)10(11,12)13/h3-5,9,14-15H,2H2,1H3
• InChI Key： UHZPJZZTNHFVIN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(OCC)C=1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±42.0 °C(Predicted)
• pka: 9.70±0.31(Predicted)

Additional information on 2-ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

Introduction to 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 1249227-67-5)

2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol, a compound with the chemical formula C₁₁H₁₃F₃O₃, is a phenoxyphenol derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound is characterized by its ethoxy and trifluoro-hydroxyethyl substituents, which contribute to its unique chemical properties and potential biological activities. The presence of fluorine atoms in the molecular structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The CAS No. 1249227-67-5 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in various research domains. The synthesis of 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol involves multi-step organic reactions, including etherification and hydroxylation processes. These synthetic pathways are optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In recent years, there has been a growing interest in phenoxyphenol derivatives due to their potential therapeutic benefits. Studies have shown that compounds with similar structures exhibit anti-inflammatory, antioxidant, and anticancer properties. The ethoxy group in 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol plays a crucial role in modulating these biological activities by influencing the compound's interactions with target enzymes and receptors.

The trifluoro-hydroxyethyl moiety is particularly noteworthy as it introduces fluorine atoms into the molecule. Fluorine substitution is a common strategy in drug design to improve pharmacokinetic properties such as bioavailability and metabolic resistance. The fluorine atoms in this compound can also enhance its binding affinity to biological targets, potentially leading to more effective therapeutic outcomes.

Recent research has explored the pharmacological profile of 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol in preclinical studies. These studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promise in reducing oxidative stress by scavenging reactive oxygen species (ROS).

The anti-inflammatory activity of 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory cytokine production and inhibiting pro-inflammatory mediators, this compound may offer a novel therapeutic approach for managing these conditions.

Moreover, the anticancer potential of this derivative has been investigated in several preclinical models. Studies have revealed that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The ethoxy and trifluoro-hydroxyethyl groups are believed to contribute to this effect by interfering with key signaling pathways involved in cancer cell survival.

The synthesis and characterization of 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol have also led to insights into its structural analogs. Researchers have synthesized various derivatives to evaluate their biological activity and pharmacokinetic properties. These studies aim to identify structural features that enhance therapeutic efficacy while minimizing side effects.

In conclusion, 2-Ethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 1249227-67-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the ethoxy and trifluoro-hydroxyethyl substituents, contribute to its biological activities such as anti-inflammatory, antioxidant, and anticancer effects. Ongoing research continues to explore its therapeutic potential and optimize its synthetic pathways for future clinical applications.